Cas no 911683-13-1 (7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide)

• Product Name: 7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide
• CAS No: 911683-13-1
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 2039602
• Update Time: 2025-03-10

7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide Chemical and Physical Properties

Names and Identifiers

• 7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide
• simaroubin E
• 7a,10a-Methano-8H-cyclopenta[5,6]naphth[2,1-c]oxepin-3,11(1H,5aH)-dione, 5b,6,7,9,10,10b,12,12a-octahydro-1,1,5a,10b-tetramethyl-, (5aR,5bR,7aR,10aS,10bR,12aR)-

• Inchi： 1S/C22H30O3/c1-18(2)15-12-16(23)20(4)14(19(15,3)10-7-17(24)25-18)6-11-21-8-5-9-22(20,21)13-21/h7,10,14-15H,5-6,8-9,11-13H2,1-4H3
• InChI Key： UQTDTFGCPOVWBK-UHFFFAOYSA-N
• SMILES： CC12C3CCC45CCCC4(C3(C)C(=O)CC1C(C)(C)OC(=O)C=C2)C5

Experimental Properties

• Density: 1.171±0.10 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 491.142±45.00 °C(Press: 760.00 Torr)(predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Enoate esters